5-Acetamido-2-nitrophenyl acetate

• CAS RN: 89102-03-4
• Molecular Formula: C10H10N2O5
• Molecular Weight: 238.20 g/mol
• IUPAC Name: (5-acetamido-2-nitrophenyl) acetate
• InChI: InChI=1S/C10H10N2O5/c1-6(13)11-8-3-4-9(12(15)16)10(5-8)17-7(2)14/h3-5H,1-2H3,(H,11,13)
• InChI Key: PWNFNWLDJMZSIG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)[N+](=O)[O-])OC(=O)C

Description

5-Acetamido-2-nitrophenyl acetate is a useful research compound. Its molecular formula is C10H10N2O5 and its molecular weight is 238.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetic acid 3-acetylamino-phenyl ester (21.7 g, 112.4 mmol) was added portionwise, at −15° C., to fuming nitric acid (109 mL) maintaining the temperature below −10° C. The reaction mixture was stirred at −10° C. for 3 hours and then was poured into ice. The resulting mixture was extracted 3 times with ethyl acetate and the combined organic extracts were washed with brine, dried over anhydrous sodium sulfate, filtered and evaporated under reduced pressure. The crude residue was purified by flash chromatography (EtOAc/hexane, 1/1) to afford 20.608 g (77% yield) of acetic acid 5-acetylamino-2-nitro-phenyl ester as a cream colored solid.